1-{[(4-fluorobenzyl)thio]acetyl}-4-methylpiperazine

• IUPAC Name: 2-[(4-fluorophenyl)methylsulfanyl]-1-(4-methylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C14H19FN2OS/c1-16-6-8-17(9-7-16)14(18)11-19-10-12-2-4-13(15)5-3-12/h2-5H,6-11H2,1H3
• InChI Key: UVSNHNJCABJBFX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CSCC2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2OS
• Molecular Weight: 282.38 g/mol

Description

1-{[(4-fluorobenzyl)thio]acetyl}-4-methylpiperazine is a chemical compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in pharmaceutical research.

Mechanism of Action

The exact mechanism of action of 1-{[(4-fluorobenzyl)thio]acetyl}-4-methylpiperazine is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which is responsible for its antipsychotic properties. It may also act on other neurotransmitter systems such as serotonin and norepinephrine, which are involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to decrease the release of dopamine in the brain, which may contribute to its antipsychotic effects. It has also been shown to increase the levels of serotonin and norepinephrine, which may contribute to its anxiolytic and antidepressant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{[(4-fluorobenzyl)thio]acetyl}-4-methylpiperazine in lab experiments is its potential therapeutic applications. It may be useful in the development of new drugs for the treatment of neurological and psychiatric disorders. However, one of the limitations of using this compound is its potential toxicity. It may have adverse effects on the liver and kidneys, and further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 1-{[(4-fluorobenzyl)thio]acetyl}-4-methylpiperazine. One of the areas of interest is its potential use in the treatment of drug addiction. It has been shown to reduce drug-seeking behavior in animal models, and further studies are needed to determine its effectiveness in humans. Another area of interest is its potential use as a diagnostic tool for neurological disorders. It may be useful in the development of new imaging techniques that can detect changes in neurotransmitter levels in the brain. Overall, further research is needed to fully understand the potential applications of this compound in the field of pharmaceutical research.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential applications in pharmaceutical research. It has been studied for its antipsychotic, anxiolytic, and antidepressant properties and may be useful in the development of new drugs for the treatment of neurological and psychiatric disorders. Further studies are needed to determine its safety and efficacy, and to fully understand its mechanism of action and potential applications in the field of pharmaceutical research.

Synthesis Methods

The synthesis of 1-{[(4-fluorobenzyl)thio]acetyl}-4-methylpiperazine involves the reaction of 4-fluorobenzyl chloride with thioacetic acid followed by the addition of 4-methylpiperazine. The reaction is carried out under specific conditions, including the use of a suitable solvent and a catalyst. The final product is obtained after purification using different techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-{[(4-fluorobenzyl)thio]acetyl}-4-methylpiperazine has shown potential applications in pharmaceutical research. It has been studied for its antipsychotic, anxiolytic, and antidepressant properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.